1-[1-(Morpholine-4-sulfonyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
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Overview
Description
1-[1-(Morpholine-4-sulfonyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C14H21F3N4O5S and its molecular weight is 414.4. The purity is usually 95%.
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Scientific Research Applications
Carboxyl-functionalized Ionic Liquids for Metal Oxides
Carboxyl-functionalized ionic liquids, including those based on imidazolium and morpholinium cations, have been utilized for the selective dissolution of metal oxides. These ionic liquids demonstrate unique thermomorphic behavior, enabling a single-phase mixture with water at elevated temperatures, which separates upon cooling. This property is attributed to temperature-dependent hydration and hydrogen bonding of the ionic liquid components, suggesting potential applications in materials science and metal recovery processes (Nockemann et al., 2008).
Synthesis of Sulfamidotriazobenzenes
In synthetic chemistry, 1,1'-sulfonylbis(benzotriazole) reacts with secondary amines, including morpholine, to afford o-sulfamidotriazobenzenes. This reaction highlights the versatility of sulfonamide groups in synthesizing novel organic compounds, potentially useful in developing pharmaceuticals and other nitrogen-containing heterocycles (Katritzky et al., 2007).
Antimicrobial Sulfonamides and Carbamates
The study of sulfonamides and carbamates of 3-fluoro-4-morpholinoaniline, an intermediate in the synthesis of the antibiotic drug linezolid, reveals their antimicrobial potency. These compounds exhibit good to potent activity against various bacterial strains and fungi, suggesting their potential in developing new antimicrobial agents (Janakiramudu et al., 2017).
Herbicidal Ionic Liquids
Research on sulfonylurea-based herbicidal ionic liquids, incorporating various cations including morpholinium, shows enhanced herbicidal activity in both greenhouse tests and field trials. These findings indicate the potential for developing more efficient and environmentally friendly herbicides (Pernak et al., 2015).
Catalytic Applications in Organic Synthesis
The preparation and catalytic application of 3-Methyl-1-Sulfonic Acid Imidazolium Copper (II) Trichloride, involving morpholine among other amines, for synthesizing 1-(α-aminoalkyl)-2-naphthols, demonstrates the role of ionic liquids in facilitating organic synthesis. This research provides insights into novel catalysts for efficient and selective organic transformations (Khazaei et al., 2021).
Mechanism of Action
Target of Action
The primary target of this compound is Cathepsin F , a cysteine protease that plays a significant role in intracellular protein catabolism .
Mode of Action
These can include direct binding to the active site, allosteric modulation, or even covalent modification .
Biochemical Pathways
Cathepsin F is involved in lysosomal protein degradation, so the compound’s action could potentially affect these processes .
Result of Action
This could have downstream effects on cellular homeostasis and function .
Properties
IUPAC Name |
1-(1-morpholin-4-ylsulfonylpiperidin-4-yl)-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21F3N4O5S/c15-14(16,17)10-21-12(22)9-20(13(21)23)11-1-3-18(4-2-11)27(24,25)19-5-7-26-8-6-19/h11H,1-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZQUAGUKGPECBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2CC(=O)N(C2=O)CC(F)(F)F)S(=O)(=O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21F3N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
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